Cas no 103213-60-1 (13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-)

• Product Name: 13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-
• CAS No: 103213-60-1
• MF: C₄₄H₈₂O₃
• MW: 659.120094776154
• CID: 125537
• PubChem ID: 16219341
• Update Time: 2025-10-22

13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)- Chemical and Physical Properties

Names and Identifiers

• 13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-
• CIS-13-DOCOSENOIC ANHYDRIDE
• Erucic anhydride
• 13-Docosenoic acid, anhydride, (Z,Z)-
• 13-Docosenoicacid, anhydride, (13Z,13'Z)- (9CI)
• AC1MUTLK
• ACMC-20m63a
• AG-D-13695
• CTK4A1877
• CTK8E5805
• docos-13-enoic anhydride
• MFCD00056322
• HY-W127319
• 103213-60-1
• [(Z)-docos-13-enoyl] (Z)-docos-13-enoate
• SCHEMBL1696128
• CS-0185561
• J-000904
• Erucic anhydride, ~99% (capillary GC)

• Inchi： 1S/C44H82O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43(45)47-44(46)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20H,3-16,21-42H2,1-2H3/b19-17-,20-18-
• InChI Key： LVWSCSGKAPKSBZ-CLFAGFIQSA-N
• SMILES： O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)C(CCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 658.62676
• Monoisotopic Mass: 658.62639647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 47
• Rotatable Bond Count: 40
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.887
• Boiling Point: 682.3°C at 760 mmHg
• Flash Point: 309.4°C
• Refractive Index: 1.471
• PSA: 43.37
• LogP: 15.25200

13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on 13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-

Recent Advances in the Study of 13-Docosenoic Acid,1,1'-Anhydride, (13Z,13'Z)- (CAS: 103213-60-1)

The compound 13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)- (CAS: 103213-60-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique anhydride structure and unsaturated fatty acid chain, exhibits promising biological activities that could be leveraged for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential in drug development.

One of the key findings from recent research is the role of 13-Docosenoic acid,1,1'-anhydride in modulating cellular signaling pathways. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can inhibit the activity of specific enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring the reliability of the findings.

Another area of interest is the compound's application in drug delivery systems. Researchers have explored its use as a lipid-based carrier for hydrophobic drugs, owing to its amphiphilic properties. A recent preprint on *bioRxiv* highlighted the successful encapsulation of a chemotherapeutic agent within nanoparticles formulated with 13-Docosenoic acid,1,1'-anhydride, resulting in enhanced drug stability and targeted delivery to cancer cells. This innovative approach could address some of the challenges associated with conventional chemotherapy, such as poor solubility and off-target effects.

In addition to its therapeutic potential, the synthesis of 13-Docosenoic acid,1,1'-anhydride has been optimized to improve yield and scalability. A 2022 paper in *Organic Process Research & Development* detailed a novel catalytic method that reduces the reliance on hazardous reagents and minimizes byproduct formation. This advancement is critical for the large-scale production of the compound, paving the way for its commercialization and broader application in the pharmaceutical industry.

Despite these promising developments, challenges remain. For instance, the long-term stability of 13-Docosenoic acid,1,1'-anhydride under physiological conditions needs further investigation. Preliminary data suggest that the compound may undergo hydrolysis in aqueous environments, which could limit its efficacy in vivo. Researchers are currently exploring chemical modifications to enhance its stability without compromising its biological activity.

In conclusion, 13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)- (CAS: 103213-60-1) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its potential applications span anti-inflammatory therapy, drug delivery, and beyond. Ongoing studies are expected to further elucidate its mechanisms and optimize its properties, bringing it closer to clinical translation. The integration of multidisciplinary approaches, including synthetic chemistry, pharmacology, and materials science, will be essential to fully realize its therapeutic potential.